Cas no 2229070-98-6 (tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate
• CAS No: 2229070-98-6
• MF: C₁₃H₁₇F₂N₃O₄
• MW: 317.288590192795
• CID: 6299505
• PubChem ID: 165697617
• Update Time: 2025-05-19

tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(2,5-difluoro-4-nitrophenyl)ethyl]carbamate
• EN300-1886435
• 2229070-98-6

• Inchi： 1S/C13H17F2N3O4/c1-13(2,3)22-12(19)17-10(6-16)7-4-9(15)11(18(20)21)5-8(7)14/h4-5,10H,6,16H2,1-3H3,(H,17,19)
• InChI Key： FRGNFMIUWXZREJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(CN)NC(=O)OC(C)(C)C)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.11871236g/mol
• Monoisotopic Mass: 317.11871236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate

Introduction to tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate (CAS No. 2229070-98-6)

tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate, with the CAS number 2229070-98-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, an amino functionality, and a nitro-substituted difluorophenyl moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The chemical structure of tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate can be represented as follows: the tert-butyl group provides steric protection, which can enhance the stability and bioavailability of the compound. The amino group is a key functional site for potential interactions with biological targets, while the nitro-substituted difluorophenyl moiety imparts unique electronic and steric properties that can influence the compound's biological activity.

Recent studies have explored the potential of tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory properties, tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. A recent publication in Cancer Research highlighted the efficacy of tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate in reducing tumor growth in xenograft models.

The pharmacokinetic properties of tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate have also been studied to assess its suitability for clinical development. Data from animal models suggest that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicology studies have not revealed any significant safety concerns at therapeutic doses.

In conclusion, tert-butyl N-2-amino-1-(2,5-difluoro-4-nitrophenyl)ethylcarbamate (CAS No. 2229070-98-6) represents a promising candidate for further investigation in both academic research and pharmaceutical development. Its unique chemical structure and diverse biological activities make it a valuable tool for exploring new therapeutic strategies in areas such as inflammation and cancer. As research continues to advance, it is anticipated that this compound will contribute significantly to the development of novel treatments for various diseases.